N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-5-oxo-1-(p-tolyl)pyrrolidine-3-carboxamide

• IUPAC Name: N-[2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)-5-thiophen-2-ylpyrazol-3-yl]-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C24H22N6O3S/c1-14-5-7-17(8-6-14)29-13-16(11-22(29)32)23(33)26-20-12-18(19-4-3-9-34-19)28-30(20)24-25-15(2)10-21(31)27-24/h3-10,12,16H,11,13H2,1-2H3,(H,26,33)(H,25,27,31)
• InChI Key: QMMAVMQJRSQADE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC(=NN3C4=NC(=CC(=O)N4)C)C5=CC=CS5
• Molecular Formula: C24H22N6O3S
• Molecular Weight: 474.5 g/mol
• CAS No.: 1171706-91-4

Description

N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-5-oxo-1-(p-tolyl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C24H22N6O3S and its molecular weight is 474.54. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds are crucial in medicinal chemistry for their diverse biological activities. The compound N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-(thiophen-2-yl)-1H-pyrazol-5-yl)-5-oxo-1-(p-tolyl)pyrrolidine-3-carboxamide is related to the synthesis of various heterocyclic compounds. For example, it is similar to compounds synthesized for their potential hypertensive activities, as evidenced by Kumar and Mashelker's work on synthesizing novel 1,2,4‐Oxadiazole heterocyclic compounds containing 2‐H‐Pyranopyridine‐2‐one moiety and related compounds (Kumar & Mashelker, 2007).

Anticancer and Anti-Inflammatory Agents

Novel series of pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase agents, indicating the compound's relevance in the synthesis of bioactive molecules. The structural-activity relationship was discussed, shedding light on the compound's potential for therapeutic applications (Rahmouni et al., 2016).

Antimicrobial Activity

Studies on pyrimidine derivatives, closely related to the given compound, revealed their significance in medicine and various applications. Rathod and Solanki synthesized newer pyrimidine derivatives showing antimicrobial activity, indicating the potential of such compounds in combating microbial infections (Rathod & Solanki, 2018).

Synthesis of Cytotoxic Heterocyclic Compounds

Mansour et al. prepared new heterocyclic derivatives bearing certain substituents and evaluated them for in vitro cytotoxic activity against specific cell lines. This highlights the compound's role in developing potential cancer therapies (Mansour et al., 2020).

Novel Isoxazolines and Isoxazoles Synthesis

The synthesis of isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition was explored, indicating the compound's relevance in creating structurally complex and potentially bioactive molecules (Rahmouni et al., 2014).